![molecular formula C18H20N2O3S2 B4069428 2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile](/img/structure/B4069428.png)
2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile
Overview
Description
2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile, also known as BZSPT, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. BZSPT belongs to the class of nicotinonitrile compounds and is known for its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of 2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile is still not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-tumor activities. This compound has also been shown to regulate the expression of various genes involved in cell proliferation, apoptosis, and metabolism.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile is its high potency and selectivity towards cancer cells, which makes it an attractive candidate for the development of novel anticancer drugs. However, the limitations of this compound include its poor solubility and stability, which can affect its pharmacokinetic properties and efficacy.
Future Directions
There are several future directions for the research on 2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile. One of the areas of interest is the development of novel drug delivery systems that can improve the solubility and stability of this compound. Another direction is the elucidation of the exact mechanism of action of this compound and its potential targets in various diseases. Furthermore, the preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various diseases. The synthesis of this compound involves a multi-step process, and its mechanism of action is still not fully understood. This compound exhibits several biochemical and physiological effects, and its advantages and limitations should be carefully considered in laboratory experiments. The future directions for the research on this compound include the development of novel drug delivery systems and the evaluation of its safety and efficacy in humans.
Scientific Research Applications
2-{[3-(benzylsulfonyl)-2-hydroxypropyl]thio}-4,6-dimethylnicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. Several studies have reported that this compound exhibits potent anticancer activity by inhibiting the growth and proliferation of cancer cells. This compound has also been shown to possess neuroprotective effects by reducing oxidative stress and inflammation in the brain, which makes it a potential candidate for the treatment of Alzheimer's disease. In addition, this compound has been found to regulate glucose metabolism and insulin sensitivity, which could be beneficial in the management of diabetes.
properties
IUPAC Name |
2-(3-benzylsulfonyl-2-hydroxypropyl)sulfanyl-4,6-dimethylpyridine-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S2/c1-13-8-14(2)20-18(17(13)9-19)24-10-16(21)12-25(22,23)11-15-6-4-3-5-7-15/h3-8,16,21H,10-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDRQBIVHYKDDIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)SCC(CS(=O)(=O)CC2=CC=CC=C2)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.